Cas no 1361494-47-4 (3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid)

• Product Name: 3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid
• CAS No: 1361494-47-4
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 4999500
• Update Time: 2025-06-26

3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid

• Inchi： 1S/C13H6Cl4O2/c14-7-3-1-2-6(11(7)13(18)19)10-8(15)4-5-9(16)12(10)17/h1-5H,(H,18,19)
• InChI Key： JZMYTMMUNZPKED-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC=C(C=1C(=O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3

Additional information on 3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid

Comprehensive Analysis of 3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid (CAS No. 1361494-47-4)

3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid (CAS No. 1361494-47-4) is a chlorinated biphenyl derivative with significant applications in environmental and chemical research. This compound, often referred to as a tetrachlorobiphenyl carboxylic acid, has garnered attention due to its structural complexity and potential utility in analytical chemistry. Researchers and industries are increasingly interested in its properties, synthesis methods, and environmental impact, aligning with global trends toward sustainable chemistry and pollution control.

The molecular structure of 3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid features four chlorine atoms and a carboxylic acid functional group, which contribute to its unique reactivity and solubility characteristics. This makes it a valuable intermediate in the synthesis of more complex organic compounds. Recent studies have explored its role in persistent organic pollutant (POP) degradation, a hot topic in environmental science, as stakeholders seek solutions to mitigate long-term ecological damage.

One of the most frequently searched questions about this compound revolves around its environmental persistence and biodegradability. Given the rising concern over microplastics and halogenated contaminants, 3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid serves as a model compound for understanding the behavior of chlorinated aromatics in ecosystems. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to detect and quantify this compound in environmental samples.

From a synthetic chemistry perspective, the demand for chlorinated biphenyl derivatives has grown due to their versatility in pharmaceuticals and agrochemicals. However, the focus has shifted toward greener synthesis routes to minimize hazardous byproducts. Innovations in catalytic chlorination and microwave-assisted synthesis have been explored to improve the efficiency of producing 3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid while reducing energy consumption.

Another area of interest is the compound's potential toxicological profile. While not classified as a high-risk substance, its structural similarity to other chlorinated biphenyls warrants careful handling. Regulatory agencies emphasize the importance of risk assessment and safe disposal practices, especially in laboratory settings. This aligns with the broader push for chemical safety and responsible research practices.

In conclusion, 3,2',3',6'-Tetrachlorobiphenyl-2-carboxylic acid (CAS No. 1361494-47-4) represents a critical subject of study in both environmental and synthetic chemistry. Its applications span from pollutant remediation to advanced material synthesis, making it a compound of enduring relevance. As research continues to evolve, this molecule will likely play a pivotal role in addressing contemporary challenges in sustainability and chemical innovation.